![molecular formula C17H17BrN4O4 B4233060 N-(5-bromo-6-methyl-2-pyridinyl)-4-(4-morpholinyl)-3-nitrobenzamide](/img/structure/B4233060.png)
N-(5-bromo-6-methyl-2-pyridinyl)-4-(4-morpholinyl)-3-nitrobenzamide
Overview
Description
N-(5-bromo-6-methyl-2-pyridinyl)-4-(4-morpholinyl)-3-nitrobenzamide is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. This compound has gained significant attention in the scientific community due to its unique chemical structure and promising biological activities.
Mechanism of Action
The mechanism of action of N-(5-bromo-6-methyl-2-pyridinyl)-4-(4-morpholinyl)-3-nitrobenzamide involves the inhibition of various enzymes and receptors. It has been shown to inhibit the activity of PARP-1, a key enzyme involved in DNA repair, leading to the accumulation of DNA damage and ultimately resulting in apoptosis of cancer cells. Additionally, it has been shown to inhibit the activity of various kinases, including AKT and mTOR, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N-(5-bromo-6-methyl-2-pyridinyl)-4-(4-morpholinyl)-3-nitrobenzamide has been shown to exhibit potent biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cancer cell growth and proliferation, and exhibit anti-inflammatory activity. Additionally, it has been shown to exhibit neuroprotective effects in various neurological disorders.
Advantages and Limitations for Lab Experiments
N-(5-bromo-6-methyl-2-pyridinyl)-4-(4-morpholinyl)-3-nitrobenzamide has several advantages for lab experiments. It exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable tool for studying their biological functions. Additionally, it has been shown to exhibit potent anti-tumor activity in various cancer cell lines, making it a valuable tool for studying cancer biology. However, there are also limitations to its use in lab experiments. Its potency and specificity may vary depending on the cell type and experimental conditions, and its toxicity may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-(5-bromo-6-methyl-2-pyridinyl)-4-(4-morpholinyl)-3-nitrobenzamide. One potential direction is the development of more potent and selective inhibitors based on its chemical structure. Additionally, its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders, warrant further investigation. Furthermore, its potential use as a tool for studying the biological functions of various enzymes and receptors should be explored.
Scientific Research Applications
N-(5-bromo-6-methyl-2-pyridinyl)-4-(4-morpholinyl)-3-nitrobenzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit potent inhibitory activity against various enzymes and receptors, making it a promising candidate for the treatment of cancer, inflammation, and neurological disorders. Additionally, it has been shown to exhibit potent anti-tumor activity in various cancer cell lines.
properties
IUPAC Name |
N-(5-bromo-6-methylpyridin-2-yl)-4-morpholin-4-yl-3-nitrobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17BrN4O4/c1-11-13(18)3-5-16(19-11)20-17(23)12-2-4-14(15(10-12)22(24)25)21-6-8-26-9-7-21/h2-5,10H,6-9H2,1H3,(H,19,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZTSFPSPUPZFJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=N1)NC(=O)C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-])Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17BrN4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.